![molecular formula C17H26N2O B7584884 [4-(2-Bicyclo[2.2.1]heptanyl)piperazin-1-yl]-cyclopent-3-en-1-ylmethanone](/img/structure/B7584884.png)
[4-(2-Bicyclo[2.2.1]heptanyl)piperazin-1-yl]-cyclopent-3-en-1-ylmethanone
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Overview
Description
[4-(2-Bicyclo[2.2.1]heptanyl)piperazin-1-yl]-cyclopent-3-en-1-ylmethanone is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications.
Mechanism of Action
The exact mechanism of action of [4-(2-Bicyclo[2.2.1]heptanyl)piperazin-1-yl]-cyclopent-3-en-1-ylmethanone is not fully understood. However, it is believed that this compound exerts its therapeutic effects by modulating various cellular pathways, including cell proliferation, apoptosis, and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to induce cell death in cancer cells by inhibiting the activity of various enzymes involved in cell proliferation. Additionally, this compound has also been found to possess antiviral and antibacterial properties by disrupting the viral and bacterial replication process. In terms of neurological disorders, this compound has been shown to improve cognitive function and reduce inflammation in animal models.
Advantages and Limitations for Lab Experiments
The advantages of using [4-(2-Bicyclo[2.2.1]heptanyl)piperazin-1-yl]-cyclopent-3-en-1-ylmethanone in lab experiments include its potential therapeutic applications in various fields of research, its ability to modulate multiple cellular pathways, and its low toxicity. However, the limitations of using this compound in lab experiments include its challenging synthesis method, limited availability, and lack of understanding of its exact mechanism of action.
Future Directions
There are several future directions for the research of [4-(2-Bicyclo[2.2.1]heptanyl)piperazin-1-yl]-cyclopent-3-en-1-ylmethanone. Firstly, further studies are needed to understand the exact mechanism of action of this compound. Secondly, more research is needed to explore the potential therapeutic applications of this compound in neurological disorders. Lastly, efforts should be made to develop more efficient and cost-effective synthesis methods for this compound to make it more readily available for research purposes.
Conclusion:
In conclusion, this compound is a promising chemical compound that has shown significant potential in various fields of scientific research. Its potential therapeutic applications, low toxicity, and ability to modulate multiple cellular pathways make it an attractive candidate for further research. However, more studies are needed to fully understand its mechanism of action and explore its potential applications in various fields of research.
Synthesis Methods
The synthesis of [4-(2-Bicyclo[2.2.1]heptanyl)piperazin-1-yl]-cyclopent-3-en-1-ylmethanone involves a multi-step process that includes the use of various reagents and catalysts. The detailed synthesis method is beyond the scope of this paper, but it is worth mentioning that the synthesis of this compound is challenging and requires expertise in organic chemistry.
Scientific Research Applications
[4-(2-Bicyclo[2.2.1]heptanyl)piperazin-1-yl]-cyclopent-3-en-1-ylmethanone has been extensively studied for its potential therapeutic applications. It has been found to exhibit significant anticancer, antiviral, and antibacterial properties. Moreover, this compound has also shown promising results in the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.
Properties
IUPAC Name |
[4-(2-bicyclo[2.2.1]heptanyl)piperazin-1-yl]-cyclopent-3-en-1-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H26N2O/c20-17(14-3-1-2-4-14)19-9-7-18(8-10-19)16-12-13-5-6-15(16)11-13/h1-2,13-16H,3-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CWEWQKWXYVWXHZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CC1CC2N3CCN(CC3)C(=O)C4CC=CC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H26N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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